Cas no 2228190-76-7 (3,3-difluoro-1-(2-fluoroethyl)cyclobutylmethanamine)

• Product Name: 3,3-difluoro-1-(2-fluoroethyl)cyclobutylmethanamine
• CAS No: 2228190-76-7
• MF: C₇H₁₂F₃N
• MW: 167.172092437744
• CID: 5928354
• PubChem ID: 165841281
• Update Time: 2025-05-19

3,3-difluoro-1-(2-fluoroethyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(2-fluoroethyl)cyclobutylmethanamine
• [3,3-difluoro-1-(2-fluoroethyl)cyclobutyl]methanamine
• 2228190-76-7
• EN300-2007372

• Inchi： 1S/C7H12F3N/c8-2-1-6(5-11)3-7(9,10)4-6/h1-5,11H2
• InChI Key： MKUWMAGOGPGJFV-UHFFFAOYSA-N
• SMILES： FC1(CC(CN)(CCF)C1)F

Computed Properties

• Exact Mass: 167.09218387g/mol
• Monoisotopic Mass: 167.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26Ų

Additional information on 3,3-difluoro-1-(2-fluoroethyl)cyclobutylmethanamine

Introduction to 3,3-difluoro-1-(2-fluoroethyl)cyclobutylmethanamine (CAS No. 2228190-76-7)

3,3-difluoro-1-(2-fluoroethyl)cyclobutylmethanamine, identified by the Chemical Abstracts Service Number (CAS No.) 2228190-76-7, is a fluorinated cycloalkylamine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are strategically incorporated to modulate physicochemical properties such as lipophilicity, metabolic stability, and binding affinity. The structural motif of this compound, featuring a cyclobutyl backbone substituted with fluoroalkyl groups, positions it as a promising candidate for further exploration in drug discovery and development.

The fluorine atoms in 3,3-difluoro-1-(2-fluoroethyl)cyclobutylmethanamine play a pivotal role in its pharmacological profile. Fluorine is well-documented for its ability to enhance metabolic stability by resisting degradation processes such as hydrolysis and oxidation. Additionally, the electron-withdrawing nature of fluorine can influence the electronic properties of adjacent functional groups, thereby affecting receptor interactions. In the context of this compound, the 2-fluoroethyl side chain introduces a degree of conformational flexibility while maintaining sufficient rigidity to engage with biological targets effectively.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications influence biological activity. Studies have demonstrated that fluorinated cyclic amines can exhibit enhanced binding affinity to certain enzymes and receptors due to steric and electronic tuning. The cyclobutylmethanamine core of 3,3-difluoro-1-(2-fluoroethyl)cyclobutylmethanamine provides a stable scaffold that can be further functionalized to target specific therapeutic pathways. For instance, modifications at the nitrogen atom or the fluoroalkyl substituents could yield derivatives with improved pharmacokinetic profiles or selectivity.

The pharmaceutical industry has increasingly recognized the value of fluorinated compounds in developing next-generation therapeutics. These molecules often exhibit superior pharmacological properties compared to their non-fluorinated counterparts, including prolonged half-life, reduced toxicity, and improved bioavailability. The synthesis of 3,3-difluoro-1-(2-fluoroethyl)cyclobutylmethanamine involves sophisticated organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, are employed to construct the desired fluorinated framework efficiently.

One area where 3,3-difluoro-1-(2-fluoroethyl)cyclobutylmethanamine shows particular promise is in the development of central nervous system (CNS) therapeutics. Fluorinated amines have been extensively studied for their potential as neuroactive agents due to their ability to cross the blood-brain barrier and interact with neurotransmitter systems. Preclinical investigations suggest that derivatives of this compound may exhibit properties relevant to treating neurological disorders such as Alzheimer's disease or Parkinson's disease. The unique combination of structural features—namely the cycloalkyl ring and fluoroalkyl substituents—makes it an intriguing scaffold for further medicinal chemistry exploration.

In parallel with experimental synthesis and characterization, computational approaches are being leveraged to accelerate the discovery process. Machine learning models trained on large datasets of bioactive compounds have demonstrated remarkable predictive power in identifying novel scaffolds with desired pharmacological properties. By integrating structural data with experimental outcomes, researchers can rapidly screen potential analogs of 3,3-difluoro-1-(2-fluoroethyl)cyclobutylmethanamine, optimizing both potency and selectivity. This interdisciplinary approach underscores the importance of collaboration between experimentalists and computational scientists in modern drug discovery.

The potential applications of 3,3-difluoro-1-(2-fluoroethyl)cyclobutylmethanamine extend beyond CNS disorders; it may also serve as a precursor for developing antiviral or anticancer agents. The presence of fluorine atoms can influence interactions with viral proteases or enzymes involved in tumor metabolism, offering a strategic advantage in designing effective treatments. Furthermore, recent studies highlight the role of fluorinated cyclic amines in modulating immune responses, suggesting their utility in immunomodulatory therapies as well.

As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis, compounds like 3,3-difluoro-1-(2-fluoroethyl)cyclobutylmethanamine will remain at the forefront of pharmaceutical innovation. The versatility of its structural framework allows for extensive derivatization while retaining key pharmacophoric elements essential for biological activity. Future studies may focus on exploring novel synthetic routes that enhance scalability and sustainability without compromising chemical integrity—a critical consideration for industrial applications.

In conclusion,3,3-difluoro-1-(2-fluoroethyl)cyclobutylmethanamine (CAS No. 2228190-76-7) represents a significant advancement in fluorinated pharmaceutical chemistry with broad therapeutic implications. Its unique structural features position it as a valuable scaffold for developing innovative therapeutics targeting neurological disorders among others areas . Through continued interdisciplinary research spanning synthetic chemistry,molecular modeling,and preclinical evaluation,this compound holds great promise toward improving patient outcomes worldwide.